3-(1-Isobutyl-piperidin-4-yl)-propionic acid hydrochloride
Overview
Description
3-(1-Isobutyl-piperidin-4-yl)-propionic acid hydrochloride is a useful research compound. Its molecular formula is C12H24ClNO2 and its molecular weight is 249.78 g/mol. The purity is usually 95%.
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Scientific Research Applications
Adduct Formation with Triphenyltin Chloride :
- A study by Yan and Khoo (2005) demonstrated that 3-(Piperidin-1-yl)propionic acid forms a 1:2 adduct with triphenyltin chloride. This adduct, bis-chlorotriphenyl[3-(piperidinium-1-yl)propionato]tin(IV), features an N—H⋯O intramolecular hydrogen bond, highlighting its potential in coordination chemistry and molecular structure studies (Yan & Khoo, 2005).
Molecular Structure Characterization :
- The crystal and molecular structure of a related compound, 4-carboxypiperidinium chloride, was characterized using X-ray diffraction and FTIR spectrum by Szafran, Komasa, and Bartoszak-Adamska (2007). This study provides insights into the molecular conformation and bonding characteristics of similar compounds (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Antibacterial Activity of Piperidin-4-one Derivatives :
- Aridoss, Amirthaganesan, and Jeong (2010) explored the antibacterial activity of piperidin-4-one derivatives. They synthesized a series of 3-carboxyethyl-2,6-diphenyl-4-hydroxy-Delta(3)-tetrahydropyridine derivatives, providing valuable data on the potential use of these compounds in antibacterial applications (Aridoss, Amirthaganesan, & Jeong, 2010).
Synthesis and Structural Studies for Medicinal Applications :
- Nguyen, Snyder, and Kilbourn (1998) investigated carbon-11 labeled N-methylpiperidinyl esters as potential in vivo substrates for acetylcholinesterase, highlighting the importance of these compounds in developing brain imaging techniques and understanding neurological functions (Nguyen, Snyder, & Kilbourn, 1998).
Properties
IUPAC Name |
3-[1-(2-methylpropyl)piperidin-4-yl]propanoic acid;hydrochloride | |
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InChI |
InChI=1S/C12H23NO2.ClH/c1-10(2)9-13-7-5-11(6-8-13)3-4-12(14)15;/h10-11H,3-9H2,1-2H3,(H,14,15);1H | |
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InChI Key |
YIZQJSZURIEOLA-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)CN1CCC(CC1)CCC(=O)O.Cl | |
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Molecular Formula |
C12H24ClNO2 | |
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Molecular Weight |
249.78 g/mol | |
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